Cas no 2137560-96-2 (5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine)
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-737532
- 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine
- 2137560-96-2
-
- Inchi: 1S/C9H11N5O/c1-14-8(7(10)4-13-14)6-3-11-5-12-9(6)15-2/h3-5H,10H2,1-2H3
- InChI Key: GDWJGEKNSSLVRO-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CN=CN=1)C1=C(C=NN1C)N
Computed Properties
- Exact Mass: 205.09635999g/mol
- Monoisotopic Mass: 205.09635999g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 78.8Ų
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-737532-0.05g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 0.05g |
$1020.0 | 2025-03-11 | |
| Enamine | EN300-737532-0.1g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 0.1g |
$1068.0 | 2025-03-11 | |
| Enamine | EN300-737532-0.25g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 0.25g |
$1117.0 | 2025-03-11 | |
| Enamine | EN300-737532-0.5g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 0.5g |
$1165.0 | 2025-03-11 | |
| Enamine | EN300-737532-1.0g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 1.0g |
$1214.0 | 2025-03-11 | |
| Enamine | EN300-737532-2.5g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 2.5g |
$2379.0 | 2025-03-11 | |
| Enamine | EN300-737532-5.0g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 5.0g |
$3520.0 | 2025-03-11 | |
| Enamine | EN300-737532-10.0g |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine |
2137560-96-2 | 95.0% | 10.0g |
$5221.0 | 2025-03-11 |
5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine
5-(4-Methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine: A Comprehensive Overview
The compound 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine, identified by the CAS number 2137560-96-2, is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, applications, and recent advancements associated with this compound.
The molecular structure of 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine comprises a pyrimidine ring substituted with a methoxy group at the 4th position and a pyrazole ring with a methyl group at the 1st position. The connectivity between these two heterocyclic rings is achieved through an amine linkage at the 5th position of the pyrimidine ring. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable candidate for various chemical and biological studies.
Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein kinases. The pyrimidine and pyrazole moieties are known to interact with key residues in kinase active sites, leading to inhibition of enzymatic activity. For instance, research published in 2023 demonstrated that 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine exhibits potent inhibitory effects on cyclin-dependent kinases (CDKs), which are implicated in various cancer types. This finding underscores its potential as a lead compound for anti-cancer therapies.
In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. The methoxy group on the pyrimidine ring enhances the molecule's stability and bioavailability, making it suitable for use as a fungicide or herbicide. Recent field trials have shown promising results, with the compound demonstrating high efficacy against common crop pathogens without adverse environmental impacts.
The synthesis of 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring via condensation reactions and subsequent coupling with the pyrazole derivative under optimized conditions. Researchers have recently developed more efficient routes that minimize reaction times and reagent costs, making large-scale production feasible.
The physical and chemical properties of this compound have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided insights into its molecular conformation, solubility profiles, and thermal stability. For instance, X-ray crystallography revealed that the molecule adopts a planar conformation due to strong aromatic interactions between the pyrimidine and pyrazole rings.
In terms of toxicity and safety profiles, preliminary studies indicate that 5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol...
2137560-96-2 (5-(4-methoxypyrimidin-5-yl)-1-methyl-1H-pyrazol-4-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)